Fenobucarb
Fenobucarb
Fenobucarb is a carbamate ester obtained by the formal condensation of 2-sec-butylphenol with methylcarbamic acid. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an agrochemical, a herbicide, an insecticide and an environmental contaminant. It is functionally related to a methylcarbamic acid and a 2-sec-butylphenol.
Fenobucarb is a synthetic carbamate ester compound and carbamate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as an oily yellow liquid, and exposure occurs by inhalation, ingestion, or contact.
Fenobucarb is a carbamate pesticide. Carbamate pesticides are derived from carbamic acid and kill insects in a similar fashion as organophosphate insecticides. They are widely used in homes, gardens and agriculture. The first carbamate, carbaryl, was introduced in 1956 and more of it has been used throughout the world than all other carbamates combined. Because of carbaryl's relatively low mammalian oral and dermal toxicity and broad control spectrum, it has had wide use in lawn and garden settings. Most of the carbamates are extremely toxic to Hymenoptera, and precautions must be taken to avoid exposure to foraging bees or parasitic wasps. Some of the carbamates are translocated within plants, making them an effective systemic treatment. (L795)
Fenobucarb is a synthetic carbamate ester compound and carbamate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as an oily yellow liquid, and exposure occurs by inhalation, ingestion, or contact.
Fenobucarb is a carbamate pesticide. Carbamate pesticides are derived from carbamic acid and kill insects in a similar fashion as organophosphate insecticides. They are widely used in homes, gardens and agriculture. The first carbamate, carbaryl, was introduced in 1956 and more of it has been used throughout the world than all other carbamates combined. Because of carbaryl's relatively low mammalian oral and dermal toxicity and broad control spectrum, it has had wide use in lawn and garden settings. Most of the carbamates are extremely toxic to Hymenoptera, and precautions must be taken to avoid exposure to foraging bees or parasitic wasps. Some of the carbamates are translocated within plants, making them an effective systemic treatment. (L795)
Brand Name:
Vulcanchem
CAS No.:
3766-81-2
VCID:
VC20818939
InChI:
InChI=1S/C12H17NO2/c1-4-9(2)10-7-5-6-8-11(10)15-12(14)13-3/h5-9H,4H2,1-3H3,(H,13,14)
SMILES:
CCC(C)C1=CC=CC=C1OC(=O)NC
Molecular Formula:
C12H17NO2
Molecular Weight:
207.27 g/mol
Fenobucarb
CAS No.: 3766-81-2
Cat. No.: VC20818939
Molecular Formula: C12H17NO2
Molecular Weight: 207.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fenobucarb is a carbamate ester obtained by the formal condensation of 2-sec-butylphenol with methylcarbamic acid. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an agrochemical, a herbicide, an insecticide and an environmental contaminant. It is functionally related to a methylcarbamic acid and a 2-sec-butylphenol. Fenobucarb is a synthetic carbamate ester compound and carbamate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as an oily yellow liquid, and exposure occurs by inhalation, ingestion, or contact. Fenobucarb is a carbamate pesticide. Carbamate pesticides are derived from carbamic acid and kill insects in a similar fashion as organophosphate insecticides. They are widely used in homes, gardens and agriculture. The first carbamate, carbaryl, was introduced in 1956 and more of it has been used throughout the world than all other carbamates combined. Because of carbaryl's relatively low mammalian oral and dermal toxicity and broad control spectrum, it has had wide use in lawn and garden settings. Most of the carbamates are extremely toxic to Hymenoptera, and precautions must be taken to avoid exposure to foraging bees or parasitic wasps. Some of the carbamates are translocated within plants, making them an effective systemic treatment. (L795) |
|---|---|
| CAS No. | 3766-81-2 |
| Molecular Formula | C12H17NO2 |
| Molecular Weight | 207.27 g/mol |
| IUPAC Name | (2-butan-2-ylphenyl) N-methylcarbamate |
| Standard InChI | InChI=1S/C12H17NO2/c1-4-9(2)10-7-5-6-8-11(10)15-12(14)13-3/h5-9H,4H2,1-3H3,(H,13,14) |
| Standard InChI Key | DIRFUJHNVNOBMY-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=CC=CC=C1OC(=O)NC |
| Canonical SMILES | CCC(C)C1=CC=CC=C1OC(=O)NC |
| Melting Point | 31.5 °C |
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